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Compound of Interest

Compound Name: Meliasenin B

Cat. No.: B1174426 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Meliasenin B, a non-hazardous apotirucallane-type triterpenoid isolated from the fruits of Melia

azedarach.[1] Adherence to these procedures is crucial for maintaining a safe laboratory

environment and ensuring compliance with standard chemical handling protocols.

Chemical and Physical Properties
A summary of key quantitative data for Meliasenin B is provided in the table below.

Property Value

Molecular Formula C₃₀H₄₄O₄[2]

Molecular Weight 468.67 g/mol [2]

CAS Number 1221262-77-6[2]

Purity ≥98.0%[1]

Hazard Assessment
According to the Safety Data Sheet (SDS), Meliasenin B is not classified as a hazardous

substance or mixture.[2] However, as with any chemical, it is essential to handle it with care

and use appropriate personal protective equipment (PPE). The chemical, physical, and

toxicological properties have not been thoroughly investigated.
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Disposal Protocol
The following step-by-step protocol outlines the recommended procedure for the disposal of

Meliasenin B.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat and closed-toe shoes.

Use safety glasses or goggles to protect the eyes.

Wear nitrile rubber gloves to prevent skin contact.

2. Small Quantities (Milligram Scale):

For trace amounts of Meliasenin B, such as residue on weighing paper or in empty vials,

wipe the surfaces with a solvent-wetted cloth (e.g., ethanol or isopropanol).

Dispose of the cloth and any contaminated items (e.g., weighing paper, pipette tips) in the

regular laboratory solid waste container.

3. Bulk Quantities (Gram Scale or Unused Product):

While Meliasenin B is not classified as hazardous, it is not recommended to dispose of bulk

quantities down the drain.

Mix the solid Meliasenin B with a non-reactive, inert material such as sand or vermiculite.

Place the mixture in a sealed, clearly labeled container.

Dispose of the container in accordance with your institution's guidelines for non-hazardous

chemical waste. If unsure, consult your institution's Environmental Health and Safety (EHS)

department.

4. Contaminated Solvents:

If Meliasenin B is dissolved in a solvent, the disposal method is determined by the hazards

of the solvent.
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Collect the waste solvent in a designated, properly labeled hazardous waste container.

Follow your institution's procedures for the disposal of chemical waste solvents.

5. Spill Cleanup:

In the event of a spill, avoid generating dust.

For a solid spill, gently sweep the material into a container.

For a solution spill, absorb the liquid with an inert absorbent material.

Clean the spill area with soap and water.

Dispose of all cleanup materials in a sealed container as non-hazardous waste, unless the

solvent used is hazardous.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Meliasenin B.
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Figure 1. Decision workflow for Meliasenin B disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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